Cas no 2229083-18-3 (methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate)

• Product Name: methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate
• CAS No: 2229083-18-3
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5820772
• PubChem ID: 165881652
• Update Time: 2025-10-23

methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate
• 2229083-18-3
• methyl 3-[1-(aminooxy)ethyl]-4-methoxybenzoate
• EN300-1764218

• Inchi： 1S/C11H15NO4/c1-7(16-12)9-6-8(11(13)15-3)4-5-10(9)14-2/h4-7H,12H2,1-3H3
• InChI Key： YEAIVKJRGWBTAS-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=C(C(=O)OC)C=CC=1OC)N

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate

Research Briefing on Methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate (CAS: 2229083-18-3) in Chemical Biology and Pharmaceutical Applications

Methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate (CAS: 2229083-18-3) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique aminooxy and methoxy functional groups, has shown promising potential in various applications, including drug discovery, targeted therapy, and chemical probe development. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have focused on the synthesis and optimization of methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate, aiming to enhance its stability, bioavailability, and target specificity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound's physicochemical properties. These efforts have led to improved synthetic routes, yielding higher purity and scalability, which are critical for preclinical and clinical applications.

One of the key areas of investigation involves the compound's role as a versatile linker or scaffold in bioconjugation strategies. The aminooxy group in methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate enables selective reactions with carbonyl-containing molecules, making it a valuable tool for the development of antibody-drug conjugates (ADCs) and other targeted therapeutics. Recent publications highlight its use in site-specific protein modifications, where it facilitates the attachment of payloads such as cytotoxic agents or imaging probes with minimal off-target effects.

In addition to its applications in bioconjugation, methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate has been explored as a potential inhibitor or modulator of specific biological pathways. Preliminary in vitro studies suggest that the compound may interact with enzymes involved in inflammatory or metabolic processes, though further validation is required to elucidate its mechanism of action. These findings open new avenues for the development of small-molecule therapeutics targeting diseases such as cancer, autoimmune disorders, and metabolic syndromes.

Despite its promise, challenges remain in the translation of methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate into clinical applications. Issues such as in vivo stability, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, with the goal of advancing the compound into early-phase clinical trials.

In conclusion, methyl 3-1-(aminooxy)ethyl-4-methoxybenzoate (CAS: 2229083-18-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique chemical properties and versatile applications underscore its potential to contribute to the development of novel therapeutics and diagnostic tools. Continued research and innovation will be essential to fully realize its capabilities and address existing challenges.